N-((2-(furan-2-yl)pyridin-4-yl)methyl)quinoxaline-2-carboxamide

• IUPAC Name: N-[[2-(furan-2-yl)pyridin-4-yl]methyl]quinoxaline-2-carboxamide
• InChI: InChI=1S/C19H14N4O2/c24-19(17-12-21-14-4-1-2-5-15(14)23-17)22-11-13-7-8-20-16(10-13)18-6-3-9-25-18/h1-10,12H,11H2,(H,22,24)
• InChI Key: LUQVMBQUXMBRGU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CC(=N2)C(=O)NCC3=CC(=NC=C3)C4=CC=CO4
• Molecular Formula: C19H14N4O2
• Molecular Weight: 330.3 g/mol

Description

N-((2-(furan-2-yl)pyridin-4-yl)methyl)quinoxaline-2-carboxamide, also known as FPQ, is a novel quinoxaline derivative that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. FPQ is a small molecule compound that has been synthesized using various methods and has shown promising results in various scientific research studies.

Scientific Research Applications

Antibacterial Activity

Furan derivatives have gained prominence in medicinal chemistry due to their remarkable therapeutic efficacy. . The compound’s antibacterial activity can be explored against both gram-positive and gram-negative bacteria. Investigating its mechanism of action and potential synergies with existing antibiotics could lead to novel treatment strategies.

Anti-Inflammatory Potential

Furan compounds, including our target molecule, have demonstrated anti-inflammatory effects. By modulating inflammatory pathways, they may offer therapeutic benefits in conditions such as arthritis, asthma, and autoimmune diseases. .

Anticancer Properties

Furan derivatives exhibit anticancer potential, making them interesting candidates for cancer drug development. Researchers have explored their effects on various cancer cell lines, including breast, lung, and colon cancer. .

Anti-Ulcer and Gastroprotective Effects

Furan-containing compounds have been investigated for their gastroprotective properties. They may help prevent gastric ulcers by modulating mucosal integrity, reducing oxidative stress, and inhibiting inflammatory mediators. .

Antiviral Activity

Furan derivatives have shown promise as antiviral agents. Researchers have explored their effects against various viruses, including herpes simplex virus (HSV), human immunodeficiency virus (HIV), and influenza. .

Anti-Fibrosis Potential

Recent studies have highlighted the compound’s anti-fibrosis activity. It may play a role in preventing excessive tissue scarring and fibrotic changes in organs such as the liver, lungs, and kidneys. .

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit collagen prolyl-4-hydroxylase , which plays a crucial role in collagen biosynthesis.

Mode of Action

The exact mode of action of this compound is currently unknown. For instance, some quinoxaline derivatives are known to inhibit tyrosine kinases, an enzyme that can modulate signal transduction pathways .

Biochemical Pathways

If the compound does indeed inhibit collagen prolyl-4-hydroxylase as suggested by some studies , it could potentially affect the collagen biosynthesis pathway and thereby influence the structure and function of connective tissues.

Result of Action

If the compound does inhibit collagen prolyl-4-hydroxylase, it could potentially affect collagen synthesis and stability, leading to changes in the structure and function of tissues where collagen is a major component .